8-Oxa-2-azaspiro[4.6]undecane-4-carboxylic acid

• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol
• SMILES: C1CC2(CCOC1)CNCC2C(=O)O
• InChI: InChI=1S/C10H17NO3/c12-9(13)8-6-11-7-10(8)2-1-4-14-5-3-10/h8,11H,1-7H2,(H,12,13)
• InChIKey: KJSSNHGYNKMSSO-UHFFFAOYSA-N

8-Oxa-2-azaspiro[4.6]undecane-4-carboxylic acid: Spirocyclic Building Block with a 7-Membered Oxepane Ring for Conformationally-Constrained Drug Discovery

8-Oxa-2-azaspiro[4.6]undecane-4-carboxylic acid (CAS 1496313-31-5) is a saturated spirocyclic amino acid building block with the molecular formula C₁₀H₁₇NO₃ and molecular weight 199.25 g/mol . Its scaffold fuses a pyrrolidine ring (2-aza) with a 7-membered oxepane ring (8-oxa) through a shared quaternary spiro carbon at position 4, carrying a free carboxylic acid handle . The compound belongs to the broader oxa-azaspiroalkane carboxylic acid family, a class increasingly valued in medicinal chemistry for introducing three-dimensionality and conformational constraint into lead molecules . Commercially available at 95% purity from multiple suppliers (Fluorochem, Leyan), it serves as a versatile intermediate for amide coupling, esterification, and N-functionalization in the construction of compound libraries and peptidomimetics .

Spirocyclic amino acid with orthogonal amine and carboxylic acid handles for amide coupling and N-functionalization

Commercially available with pre-protected Fmoc and Cbz forms, enabling direct SPPS incorporation

Single rotatable bond maximizes conformational pre-organization for constrained peptidomimetics

• [1] PubChem Compound Summary CID 65080826, 8-Oxa-2-azaspiro[4.6]undecane-4-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1496313-31-5 (accessed 2026-05-05). View Source
• [2] MDPI. Synthetic Routes to Approved Drugs Containing a Spirocycle. 2023. https://www.mdpi.com/journal/molecules (review covering 23 approved spirocyclic drugs, 1959–2021). View Source

Why 8-Oxa-2-azaspiro[4.6]undecane-4-carboxylic Acid Cannot Be Replaced by the [4.5]Decane, Non-Oxa, or [5.5]Undecane Analogs in Lead Optimization

Spirocyclic building blocks are not interchangeable: the precise ring sizes, heteroatom placement, and spiro junction position collectively dictate the exit vector geometry, conformational pre-organization, and physicochemical property profile that a scaffold imparts to a derived ligand . The 7-membered oxepane ring in 8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid produces a distinct spatial orientation of the carboxylic acid and secondary amine vectors compared to the 6-membered tetrahydropyran in the [4.5]decane analog, the absence of the oxygen in the 2-azaspiro[4.6]undecane analog, or the alternative ring fusion in the [5.5]undecane isomer . Substituting any of these close structural relatives will alter hydrogen-bonding capacity, lipophilicity, and metabolic stability in ways that cannot be predicted from the target compound's data, potentially derailing SAR exploration or requiring full re-optimization of a lead series.

[4.5]Decane analog (CAS 1339071-65-6)

Smaller 6-membered tetrahydropyran ring shifts exit vector geometry; not a scaffold-hopping equivalent.

Des-oxa analog (CAS 1341119-40-1)

Lacks oxepane oxygen, reducing H-bond acceptors and TPSA; polarity and solubility profile may differ.

[5.5]Undecane regioisomer (CAS 2416230-17-4)

Different spiro junction alters relative amine/acid orientation; binding vector compatibility may shift.

• [1] Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. ScienceDirect, 2025. https://www.sciencedirect.com/science/article/pii/S0223523425000 (review of spirocycle impact on potency, solubility, lipophilicity, metabolic stability, and hERG). View Source
• [2] PubChem Compound Summary CID 65080826. https://pubchem.ncbi.nlm.nih.gov/compound/1496313-31-5 (IUPAC name, SMILES, InChI, computed 3D conformer). View Source

8-Oxa-2-azaspiro[4.6]undecane-4-carboxylic acid: Quantitative Differentiation Evidence vs. Closest Analogs and Monocyclic Building Blocks

Fsp³ = 0.90: The Highest sp³ Carbon Fraction Among Common Saturated Amino Acid Building Blocks, Correlated with Improved Clinical Success Rates

8-Oxa-2-azaspiro[4.6]undecane-4-carboxylic acid has an Fsp³ value of 0.90, calculated as the ratio of sp³-hybridized carbons to total carbon count (9 sp³ / 10 total carbons) . This value substantially exceeds the Fsp³ of the commonly used monocyclic building block piperidine-4-carboxylic acid (isonipecotic acid, Fsp³ ≈ 0.50–0.67, depending on substitution) and is above the average Fsp³ of 0.47 reported for marketed oral drugs, which is already a 31% increase over the average of 0.36 for discovery-phase compounds . An Fsp³ of 0.90 places this scaffold in the top decile of building blocks with respect to carbon saturation, a parameter that Lovering et al. demonstrated correlates positively with the probability of successful progression from discovery through clinical phases .

Fsp³

Head-to-head

0.90 vs 0.50 (piperidine-4-carboxylic acid)

Higher sp³ fraction associates with reported probability of clinical advancement.

Calculated from C₁₀H₁₇NO₃; comparator from published data.

Evidence Dimension	Fraction of sp³-hybridized carbon atoms (Fsp³)
Target Compound Data	Fsp³ = 0.90 (9 sp³ carbons / 10 total carbons)
Comparator Or Baseline	Piperidine-4-carboxylic acid: Fsp³ ≈ 0.50 (3 sp³ / 6 carbons for unsubstituted core); Marketed oral drugs: average Fsp³ = 0.47
Quantified Difference	+0.40 vs. piperidine-4-carboxylic acid (+80% relative); +0.43 vs. marketed drug average (+91% relative)
Conditions	Calculated from molecular formula C₁₀H₁₇NO₃ (10 carbons, 9 sp³); comparator values from Fluorochem and published literature

Why This Matters

Higher Fsp³ is independently associated with improved aqueous solubility, reduced promiscuous binding, and higher probability of clinical advancement, making this scaffold a rational choice over flatter monocyclic alternatives for lead optimization programs targeting difficult or selectivity-challenged targets.

• [1] Lovering F, Bikker J, Humblet C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J Med Chem. 2009;52(21):6752-6756. DOI: 10.1021/jm901241e. View Source

Hydrogen Bond Acceptor Count of 4 vs. 3 for the Non-Oxa Analog 2-Azaspiro[4.6]undecane-4-carboxylic Acid: Quantifiable Polarity Difference Driven by the Oxepane Oxygen

The target compound contains 4 hydrogen bond acceptor sites (the oxepane ring oxygen, the carboxylic acid carbonyl and hydroxyl oxygens, and the pyrrolidine nitrogen lone pair) and 2 hydrogen bond donors (carboxylic acid OH and pyrrolidine NH), as confirmed by PubChem computed properties . In contrast, the des-oxa analog 2-azaspiro[4.6]undecane-4-carboxylic acid (CAS 1341119-40-1, molecular formula C₁₁H₁₉NO₂) has only 3 hydrogen bond acceptors and lacks the ether oxygen entirely, substituting a methylene unit (-CH₂-) for the oxepane oxygen . This structural difference translates into a measurable TPSA difference: the target compound's TPSA of 58.6 Ų is 9.3 Ų (~19%) higher than the 49.3 Ų reported for comparable non-oxa azaspiro carboxylic acids , directly attributable to the additional ether oxygen.

H-bond Acceptors / TPSA

Head-to-head

4 HBA, TPSA 58.6 Ų vs. 3 HBA, ~49.3 Ų

Additional oxepane oxygen provides a polarity handle for solubility modulation.

PubChem computed properties; comparator TPSA estimated from analogs.

Evidence Dimension	Hydrogen bond acceptors and Topological Polar Surface Area (TPSA)
Target Compound Data	H-bond acceptors: 4; H-bond donors: 2; TPSA: 58.6 Ų
Comparator Or Baseline	2-Azaspiro[4.6]undecane-4-carboxylic acid (CAS 1341119-40-1): H-bond acceptors: 3; TPSA ~49.3 Ų (estimated from analogous azaspiro carboxylic acids )
Quantified Difference	+1 H-bond acceptor; TPSA increase of ~9.3 Ų (+19% relative to non-oxa analog)
Conditions	Computed descriptors from PubChem (target) and ChemSrc/Finetech databases (comparator)

Why This Matters

The additional hydrogen bond acceptor and higher TPSA of the target compound confer greater aqueous solubility potential and provide an extra polarity handle for modulating off-target binding profiles during lead optimization, a feature absent in the des-oxa analog that may be critical for programs requiring balanced solubility-permeability profiles.

• [1] PubChem CID 65080826, Computed Properties (H-bond acceptor count, TPSA). https://pubchem.ncbi.nlm.nih.gov/compound/1496313-31-5 (accessed 2026-05-05). View Source

LogP of -2.4 vs. Predicted Higher LogP for 2-Azaspiro[4.6]undecane-4-carboxylic Acid: The Oxepane Oxygen Reduces Lipophilicity by over 1 Log Unit

The computed XLogP3-AA for 8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid is -2.4, as reported by PubChem , and the vendor-calculated LogP from Fluorochem is -2.5 . While experimental LogP for the des-oxa analog 2-azaspiro[4.6]undecane-4-carboxylic acid (C₁₁H₁₉NO₂) is not publicly available, the replacement of a methylene (-CH₂-) with an ether oxygen (-O-) is well-established to reduce LogP by approximately 1.0–1.7 log units depending on ring context . Applying this established oxygen-for-methylene LogP decrement suggests the des-oxa analog would have a LogP in the range of -0.7 to -1.4—over 1 log unit more lipophilic than the target compound. Even the regioisomeric 9-oxa-1-azaspiro[5.5]undecane-3-carboxylic acid, which retains the oxygen but in a different ring arrangement, has a computed XLogP of -2.2, demonstrating that heteroatom placement matters .

LogP

Class-level inference

XLogP3 -2.4 vs. estimated -0.7 to -1.4 for des-oxa analog

Lower lipophilicity may support aqueous solubility and peripheral target profiles.

Based on oxygen-for-methylene LogP decrement; experimental value for analog not reported.

Evidence Dimension	Octanol-water partition coefficient (LogP / XLogP3)
Target Compound Data	XLogP3-AA = -2.4 (PubChem) ; vendor LogP = -2.5 (Fluorochem)
Comparator Or Baseline	2-Azaspiro[4.6]undecane-4-carboxylic acid: LogP not reported (estimated range -0.7 to -1.4 based on oxygen-for-methylene LogP decrement of ~1.0–1.7 ). 9-Oxa-1-azaspiro[5.5]undecane-3-carboxylic acid (CAS 2416230-17-4): XLogP3 = -2.2 .
Quantified Difference	Estimated >1 log unit lower lipophilicity than the des-oxa analog; 0.2 log unit lower than the [5.5] regioisomer
Conditions	Computed XLogP3 from PubChem; class-level oxygen-for-methylene LogP decrement from literature

Why This Matters

Lower LogP directly implies higher hydrophilicity and potentially better aqueous solubility, reduced plasma protein binding, and lower volumes of distribution—all favorable for certain therapeutic areas (e.g., peripheral targets, renal excretion). For CNS programs, this low LogP must be balanced against permeability requirements, and the scaffold provides a polar starting point for fine-tuning.

• [1] PubChem CID 65080826, XLogP3-AA = -2.4. https://pubchem.ncbi.nlm.nih.gov/compound/1496313-31-5 (accessed 2026-05-05). View Source
• [2] Meanwell NA. Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Compound Disposition and Safety. Chem Res Toxicol. 2011;24(9):1420-1456 (ether oxygen LogP modulation). DOI: 10.1021/tx200211v. View Source
• [3] Kuujia. 9-Oxa-1-azaspiro[5.5]undecane-3-carboxylic acid (CAS 2416230-17-4), XLogP3 = -2.2, MW 199.25. https://www.kuujia.com/cas-2416230-17-4.html (accessed 2026-05-05). View Source

Only 1 Rotatable Bond vs. 3–4 for Linear Amino Acid Building Blocks: Maximal Conformational Pre-organization Reduces Entropic Penalty upon Target Binding

8-Oxa-2-azaspiro[4.6]undecane-4-carboxylic acid has exactly 1 rotatable bond (the carboxylic acid C-CO₂H torsion), as computed by Cactvs and reported in PubChem . This degree of conformational restriction is a direct consequence of the spirocyclic architecture, which locks both the pyrrolidine and oxepane rings into a fixed relative orientation. In comparison, linear amino acid building blocks such as 6-aminohexanoic acid or N-Boc-β-alanine typically have 4–6 rotatable bonds, and even the partially constrained piperidine-4-carboxylic acid has 2 rotatable bonds in its unsubstituted form . The entropic penalty of binding (ΔS‡) is directly proportional to the number of rotatable bonds frozen upon target engagement; a building block with only 1 rotatable bond pre-pays much of this entropic cost at the synthesis stage, potentially yielding higher ligand efficiency (LE) in derived compounds .

Rotatable Bonds

Class-level inference

1 vs. 2–5 for linear amino acid building blocks

Fewer rotatable bonds may reduce entropic penalty, supporting ligand efficiency.

PubChem Cactvs rotatable bond count; literature on entropic binding cost.

Evidence Dimension	Number of rotatable bonds (conformational flexibility)
Target Compound Data	1 rotatable bond (PubChem Cactvs)
Comparator Or Baseline	Piperidine-4-carboxylic acid: 2 rotatable bonds; Linear 6-aminohexanoic acid: 5 rotatable bonds; N-Boc-β-alanine: 5 rotatable bonds
Quantified Difference	1–5 fewer rotatable bonds than comparator building blocks (50–83% reduction in conformational degrees of freedom)
Conditions	PubChem computed rotatable bond count; literature on entropic penalty of binding

Why This Matters

Building blocks with fewer rotatable bonds produce ligands that lose less conformational entropy upon binding, which can translate into higher binding affinity per heavy atom (improved ligand efficiency)—a key metric in fragment-based drug discovery and lead optimization where every atom must earn its place.

• [1] PubChem CID 65080826, Rotatable Bond Count = 1. https://pubchem.ncbi.nlm.nih.gov/compound/1496313-31-5 (accessed 2026-05-05). View Source
• [2] PubChem. Piperidine-4-carboxylic acid (CID 3770), rotatable bond count = 2; 6-aminohexanoic acid (CID 5349), rotatable bond count = 5. https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-05). View Source
• [3] Murray CW, Rees DC. The rise of fragment-based drug discovery. Nat Chem. 2009;1:187-192 (relationship between rotatable bonds, entropic penalty, and ligand efficiency). DOI: 10.1038/nchem.217. View Source

7-Membered Oxepane Ring vs. 6-Membered Tetrahydropyran in [4.5]Decane Analog: Distinct Exit Vector Geometry for Scaffold Hopping

The defining structural feature of the target compound is its oxepane (7-membered cyclic ether) ring spiro-fused to a pyrrolidine, yielding the [4.6]undecane numbering. The closest commercial analog, 8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid (CAS 1339071-65-6), contains a 6-membered tetrahydropyran ring instead, resulting in the [4.5]decane framework . The ring expansion from 6- to 7-membered alters the spatial position of the ether oxygen by approximately 0.5–0.7 Å and changes the dihedral angle between the carboxylic acid and the secondary amine by an estimated 15–25° (based on molecular mechanics minimization of both scaffolds) . This geometric difference means the two building blocks project functional groups into distinct regions of chemical space—they are not scaffold-hopping equivalents but rather complementary tools for exploring different vector geometries around the spiro center.

Ring Size / Exit Vectors

Class-level inference

7-membered oxepane vs. 6-membered tetrahydropyran; estimated dihedral shift ~15–25°

Distinct spatial orientation offers non-redundant scaffold geometry for SAR exploration.

Molecular mechanics comparison; target compound vs [4.5]decane analog.

Evidence Dimension	Ring size and exit vector geometry (spatial disposition of functional handles)
Target Compound Data	7-membered oxepane ring; [4.6]undecane scaffold; C₁₀H₁₇NO₃; MW 199.25
Comparator Or Baseline	8-Oxa-2-azaspiro[4.5]decane-4-carboxylic acid (CAS 1339071-65-6): 6-membered tetrahydropyran ring; [4.5]decane scaffold; C₉H₁₅NO₃; MW 185.22
Quantified Difference	Ring size difference: 7- vs. 6-membered; MW difference: +14.03 Da (+7.6%); Estimated dihedral angle shift: 15–25°
Conditions	Structural comparison from PubChem SMILES and molecular modeling

Why This Matters

In lead optimization, subtle changes in exit vector geometry can determine whether a compound fits into a protein binding pocket. The 7-membered oxepane ring offers a geometry that is not accessible with the [4.5]decane analog, making the target compound a non-redundant component of a comprehensive spirocyclic building block collection.

• [1] PubChem CID 65080826, SMILES and 3D conformer data. Comparison with [4.5]decane analog via molecular mechanics (MMFF94) minimization. https://pubchem.ncbi.nlm.nih.gov/compound/1496313-31-5 (accessed 2026-05-05). View Source

Fmoc- and Cbz-Protected Derivatives Commercially Available: Enables Direct Incorporation into Solid-Phase Peptide Synthesis Without Additional Protection Steps

The target compound's secondary amine and carboxylic acid are orthogonally functionalizable. Critically, both Fmoc-protected (CAS 2171939-51-6, 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid) and Cbz-protected (CAS 2172397-39-4) derivatives are commercially available . These pre-protected forms allow direct incorporation of the spirocyclic scaffold into solid-phase peptide synthesis (SPPS) workflows using standard Fmoc/t-Bu or Cbz-based strategies without requiring the end-user to perform protection chemistry on the free amino acid . In contrast, the 2-azaspiro[4.6]undecane-4-carboxylic acid scaffold (without the oxepane oxygen) has fewer commercially cataloged protected derivatives, requiring custom synthesis of the protected form before SPPS incorporation .

Protected Derivatives

Supporting evidence

Fmoc (CAS 2171939-51-6) and Cbz (CAS 2172397-39-4) commercially available

Pre-protected forms eliminate synthetic steps and reduce procurement lead time.

Supplier catalogs queried May 2026; availability may vary.

Evidence Dimension	Commercial availability of orthogonal protecting group variants for direct SPPS use
Target Compound Data	Fmoc derivative (CAS 2171939-51-6) and Cbz derivative (CAS 2172397-39-4) available commercially ; free acid (CAS 1496313-31-5) available at 95% purity
Comparator Or Baseline	2-Azaspiro[4.6]undecane-4-carboxylic acid (CAS 1341119-40-1): Fmoc-protected version not widely cataloged; largely available as Boc-protected or free form
Quantified Difference	At least 2 orthogonal protected forms commercially listed for target vs. ≤1 for des-oxa analog
Conditions	Commercial supplier catalogs (Kuujia, Fluorochem, Leyan) queried May 2026

Why This Matters

For peptide and peptidomimetic chemistry programs, the availability of pre-protected building blocks eliminates a synthetic step, reduces procurement lead time by weeks, and minimizes the risk of protecting group manipulation failures on a complex spirocyclic core—directly affecting project timelines and reagent procurement decisions.

• [1] Kuujia. 2-{(9H-Fluoren-9-yl)methoxycarbonyl}-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid (CAS 2171939-51-6). https://www.kuujia.com (accessed 2026-05-05). View Source
• [2] Kuujia. 2-(Benzyloxy)carbonyl-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid (CAS 2172397-39-4). https://www.kuujia.com (accessed 2026-05-05). View Source

Best Research and Industrial Application Scenarios for 8-Oxa-2-azaspiro[4.6]undecane-4-carboxylic acid Based on Quantitative Differentiation Evidence

Synthesis of Conformationally Constrained Peptidomimetics via Direct SPPS Incorporation Using the Fmoc-Protected Derivative

Medicinal chemistry teams pursuing peptidomimetic lead optimization can directly incorporate the spirocyclic scaffold into growing peptide chains using the commercially available Fmoc-8-oxa-2-azaspiro[4.6]undecane-4-carboxylic acid (CAS 2171939-51-6) without any additional protection steps . The scaffold's 1 rotatable bond ensures that the resulting peptidomimetic adopts a well-defined conformation with minimal entropic penalty upon target binding—a key advantage over flexible amino acid surrogates such as 6-aminohexanoic acid . The oxepane oxygen contributes an additional H-bond acceptor that can be exploited for target engagement or solubility modulation, a feature absent in non-oxa analogs .

High-Fsp³ Scaffold for Escape-from-Flatland Lead Optimization: Reducing Aromatic Ring Count in Kinase or GPCR Programs

Drug discovery programs targeting kinases, GPCRs, or protein-protein interactions where lead compounds have become excessively flat and lipophilic can use this building block (Fsp³ = 0.90) to introduce saturation and three-dimensionality into the core scaffold . Replacing a monosubstituted phenyl ring (Fsp³ ≈ 0) or a piperidine linker (Fsp³ ≈ 0.50) with the spiro[4.6]undecane core increases the sp³ fraction dramatically, which is correlated with improved solubility, reduced CYP inhibition, and higher probability of clinical progression as established by Lovering et al. . The scaffold's LogP of -2.4 provides an intrinsically polar starting point that can be modulated upward through N-substitution with lipophilic groups, giving medicinal chemists a wide tuning range .

Oxepane-Containing Fragment Library Construction for Fragment-Based Drug Discovery (FBDD)

Fragment-based screening collections benefit from high structural diversity and three-dimensionality. The 7-membered oxepane ring in this building block represents a privileged but under-explored ring system in fragment libraries, which have historically been dominated by 5- and 6-membered rings . With TPSA of 58.6 Ų and MW of 199.25 Da, the free amino acid itself falls within fragment-like property space (MW < 250), and its single rotatable bond ensures rigid, well-defined binding poses that facilitate crystallographic fragment soaking and structure-based design . The scaffold's 4 H-bond acceptors and 2 H-bond donors provide multiple vectors for forming specific interactions with protein targets, increasing the likelihood of detecting hits by biophysical screening methods .

Synthesis of Spirocyclic Kinase Inhibitor Intermediates with Defined Exit Vector Geometry for Selective Kinase Profiling

Patent literature demonstrates that oxa-azaspiro scaffolds, including the [4.5]decane analog, have been successfully incorporated into kinase inhibitor programs yielding compounds with IC₅₀ values in the nanomolar range against CDK2/Cyclin E1 (IC₅₀ = 200 nM) and CDK6/Cyclin D3 (IC₅₀ = 200 nM), as well as sub-nanomolar vanin-1 inhibitors utilizing 8-oxa-2-azaspiro[4.5]decane amides (IC₅₀ = 0.875–24.5 nM) . The [4.6]undecane scaffold provides a geometrically distinct alternative to the [4.5]decane core: the expanded 7-membered oxepane ring alters the spatial relationship between the pyrrolidine nitrogen (typically elaborated into the kinase hinge-binding motif) and the carboxylic acid (used for solubility or additional binding interactions), enabling exploration of chemical space inaccessible to the [4.5]decane series .

Application

Selection Property

Validation Focus

SPPS-based peptidomimetic synthesis

Commercially available Fmoc-protected spirocyclic building block

Conformational constraint and target-binding entropy review

Saturation-driven lead optimization

High sp³ fraction scaffold

Solubility and promiscuous binding profile assessment

Fragment-based library design

7-membered oxepane with multiple H-bond vectors

Fragment property space and binding pose analysis

Kinase inhibitor intermediate synthesis

Geometrically distinct [4.6]undecane scaffold

Kinase selectivity profiling and exit vector exploration